1-[3-(2-allyl-4-methylphenoxy)propyl]-1H-imidazole oxalate

• IUPAC Name: 1-[3-(4-methyl-2-prop-2-enylphenoxy)propyl]imidazole;oxalic acid
• InChI: InChI=1S/C16H20N2O.C2H2O4/c1-3-5-15-12-14(2)6-7-16(15)19-11-4-9-18-10-8-17-13-18;3-1(4)2(5)6/h3,6-8,10,12-13H,1,4-5,9,11H2,2H3;(H,3,4)(H,5,6)
• InChI Key: KIFFIUXDPAUYJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCCN2C=CN=C2)CC=C.C(=O)(C(=O)O)O
• Molecular Formula: C18H22N2O5
• Molecular Weight: 346.4 g/mol
• Solubility: 29.1 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[3-(2-allyl-4-methylphenoxy)propyl]-1H-imidazole oxalate is a useful research compound. Its molecular formula is C18H22N2O5 and its molecular weight is 346.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 346.15287181 g/mol and the complexity rating of the compound is 341. The solubility of this chemical has been described as 29.1 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Oxidative Stress and Antioxidant Activity

Oxidative Stress Biomarkers in Health Conditions : Studies have explored the role of various chemicals in inducing or mitigating oxidative stress in human health conditions. For instance, research on the association between urinary phenol and paraben concentrations with markers of oxidative stress and inflammation among pregnant women highlights the potential oxidative stress implications of certain chemicals (Watkins et al., 2015). Similarly, the impact of environmental exposures, such as phthalates and bisphenol A, on oxidant-antioxidant status in conditions like autism suggests a complex interaction between chemical exposures and oxidative stress mechanisms (Kondolot et al., 2016).

Antioxidant Therapy in Disease Management : The effectiveness of antioxidant therapy in managing oxidative stress-related conditions, such as chronic Chagas' heart disease, has been documented. A study examining the effects of antioxidant supplementation (vitamin E and C) post-benzonidazole treatment in Chagas' heart disease patients indicates a potential for mitigating drug-induced oxidative stress (Ribeiro et al., 2010).

Environmental and Dietary Exposures

Human Exposure to Synthetic Phenolic Antioxidants : Investigations into human exposure to synthetic phenolic antioxidants, including butylated hydroxytoluene (BHT), in various consumer products have raised questions regarding their impact on human health and oxidative stress. A study analyzing urinary concentrations of BHT and its metabolites suggests widespread exposure and potential health implications (Wang & Kannan, 2019).

Dietary Polyphenols and Antioxidant Effects : The role of diet in influencing oxidative stress through the intake of polyphenols, such as those found in chocolate, and their metabolites has been explored. Research demonstrating the increase in urinary excretion of polyphenol-derived phenolic acids following chocolate intake highlights the potential health benefits of dietary polyphenols in enhancing antioxidant status (Rios et al., 2003).